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Compound of Interest

Compound Name:
Methyl 2-fluoro-3-

(hydroxymethyl)benzoate

Cat. No.: B11906617

Get Quote

Emergency Overview & Hazard Identification
Chemical Name: Methyl 2-fluoro-3-(hydroxymethyl)benzoate CAS Number: 1214324-64-7

Molecular Formula: C9H9FO3 Synonyms: 2-Fluoro-3-hydroxymethyl-benzoic acid methyl

ester[1][2][3][4][5][6][7]

Before initiating any disposal procedure, the operator must acknowledge the specific hazards

associated with this compound. While often used as an intermediate in drug development, its

functional groups (fluorinated aromatic, ester, benzyl alcohol) dictate specific handling

protocols.

GHS Classification (Derived from Analogues):

Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2][3][6]

Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).[3]
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STOT-SE: Category 3 (May cause respiratory irritation).[1][3]

Waste Characterization & Segregation Strategy
Proper disposal begins with accurate characterization. This compound contains a fluorine

atom, which technically classifies it as a Halogenated Organic compound in many strict

regulatory frameworks (e.g., RCRA considerations for halogenated solvents, though this is a

solid/liquid intermediate).

Critical Decision Matrix:

Halogen Content: Yes (Fluorine).

Water Solubility: Low (Hydrophobic ester).

Reactivity: Avoid Strong Oxidizers (due to hydroxymethyl group) and Strong Bases (due to

ester hydrolysis risk).

Table 1: Physical & Chemical Properties Relevant to Disposal

Property Value/Description Impact on Disposal

Physical State
Solid or Viscous Liquid
(Ambient)

Determines if "Solid
Waste" or "Liquid Waste"
stream is used.

Flash Point >110°C (Predicted)
Combustible but not

Flammable.

Water Solubility Negligible
DO NOT dispose of down the

drain.[8]

| Halogenated? | Yes (Fluorine) | Segregate into Halogenated Waste streams to prevent

contamination of fuel-blending streams. |

Decision Logic for Waste Stream Selection
The following decision tree illustrates the logic for selecting the correct waste container. This

prevents the common error of mixing fluorinated intermediates with non-halogenated bulk
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solvents.

Waste Generation:
Methyl 2-fluoro-3-(hydroxymethyl)benzoate

What is the physical state?

Is it pure substance?

Solid/Sludge

Is it dissolved in solvent?

Liquid/Solution

Container: Hazardous Solid Waste
(Label: Toxic, Irritant)

Yes No (Mixed)

Solvent Type?

Container: Halogenated Organic Solvents
(High BTU/Incineration)

DCM, Chloroform, or >1% Halogen Container: Non-Halogenated Solvents
(Check local % F limits)

Methanol, Ethyl Acetate

Conservative Default
(Recommended)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating Methyl 2-fluoro-3-(hydroxymethyl)benzoate waste.

Note that defaulting to the Halogenated stream is the safest protocol to avoid regulatory

violations regarding halogen content in fuel blending.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance or Spill Debris)
Applicability: Expired pure chemicals, contaminated weighing boats, spill cleanup materials.

PPE Requirement: Wear nitrile gloves, safety goggles, and a lab coat. If dust is present, use

an N95 mask or work inside a fume hood.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar labeled

"Hazardous Waste - Solid."

Transfer:

Place the solid material directly into the container.

Do not dissolve in solvent solely for the purpose of disposal unless required by your

facility's specific EHS rules (this increases waste volume unnecessarily).

Labeling:

Chemical Name: "Methyl 2-fluoro-3-(hydroxymethyl)benzoate"

Hazards: Check "Toxic" and "Irritant."

Constituents: "100% Methyl 2-fluoro-3-(hydroxymethyl)benzoate."

Protocol B: Liquid Waste (Reaction Mixtures or Mother Liquors)
Applicability: HPLC waste, reaction byproducts dissolved in solvents.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric acid, Peroxides) or strong bases (e.g., Sodium Hydroxide > 1M), as these can react

with the alcohol or ester moieties.
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Stream Selection:

Preferred:Halogenated Organic Waste. Even though the solvent might be non-

halogenated (e.g., Ethyl Acetate), the presence of the fluorinated solute often necessitates

incineration parameters reserved for halogens.

Transfer:

Use a funnel to prevent spills.

Leave 10% headspace in the container for thermal expansion.

Labeling:

List all solvents (e.g., "95% Ethyl Acetate").

List the solute: "5% Methyl 2-fluoro-3-(hydroxymethyl)benzoate."

Mark "Halogenated" if applicable.

Spill Response Workflow
In the event of a laboratory spill, immediate action is required to prevent exposure and

environmental contamination.

1. Alert & Isolate
(Notify nearby personnel)

2. Don PPE
(Double Nitrile Gloves, Goggles)

3. Containment
(Use absorbent pads/snakes)

4. Mechanical Cleanup
(Sweep solids or absorb liquids)

5. Decontamination
(Soap & Water wash of surface)

6. Final Disposal
(Seal in HazWaste Bag)

Click to download full resolution via product page

Figure 2: Operational workflow for managing a spill of Methyl 2-fluoro-3-
(hydroxymethyl)benzoate.

Spill Cleanup Details:

Solids: Gently sweep into a dustpan to avoid generating dust. Do not use a vacuum cleaner

unless it is HEPA-filtered and rated for hazardous chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b11906617/docs?utm_src=pdf-body#technical-guide-proper-disposal-of-methyl-2-fluoro-3-hydroxymethyl-benzoate
https://www.benchchem.com/product/b11906617/docs?utm_src=pdf-body-img#technical-guide-proper-disposal-of-methyl-2-fluoro-3-hydroxymethyl-benzoate
https://www.benchchem.com/product/b11906617/docs?utm_src=pdf-body#technical-guide-proper-disposal-of-methyl-2-fluoro-3-hydroxymethyl-benzoate
https://www.benchchem.com/product/b11906617/docs?utm_src=pdf-body#technical-guide-proper-disposal-of-methyl-2-fluoro-3-hydroxymethyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11906617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquids: Absorb with vermiculite, sand, or commercial spill pads.

Decontamination: Wipe the surface with a soap and water solution.[3][4] The compound is an

ester and will eventually hydrolyze/dissolve with surfactant assistance.

Regulatory Compliance & Transport
US EPA (RCRA): This specific chemical is not a "P-listed" or "U-listed" waste by specific

name. However, it must be characterized by the generator. If it exhibits toxicity (via TCLP) or

ignitability (if in solvent), it carries those codes. Default Classification: Hazardous Waste (due

to toxicity/irritant properties).

Drain Disposal:STRICTLY PROHIBITED. The fluorinated nature and low water solubility

pose risks to aquatic life and wastewater treatment bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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